Cas no 1170199-10-6 (1-cyclopentyl-3-methyl-1H-pyrazole)

• Product Name: 1-cyclopentyl-3-methyl-1H-pyrazole
• CAS No: 1170199-10-6
• MF: C₉H₁₄N₂
• MW: 150.220861911774
• MDL: MFCD09701868
• CID: 3159191
• PubChem ID: 25247894
• Update Time: 2025-05-21

1-cyclopentyl-3-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-cyclopentyl-3-methyl-1H-pyrazole
• STK352310
• VWB19910
• SCHEMBL10049903
• AKOS005168301
• 1170199-10-6
• 1-cyclopentyl-3-methylpyrazole
• EN300-231704

• MDL： MFCD09701868
• Inchi： 1S/C9H14N2/c1-8-6-7-11(10-8)9-4-2-3-5-9/h6-7,9H,2-5H2,1H3
• InChI Key： SUTPYIKSDWZYEY-UHFFFAOYSA-N
• SMILES： N1(C=CC(C)=N1)C1CCCC1

Computed Properties

• Exact Mass: 150.115698455Da
• Monoisotopic Mass: 150.115698455Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 17.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 1-cyclopentyl-3-methyl-1H-pyrazole

Introduction to 1-Cyclopentyl-3-Methyl-1H-Pyrazole (CAS No. 1170199-10-6)

The compound 1-cyclopentyl-3-methyl-1H-pyrazole (CAS No. 1170199-10-6) is a heterocyclic aromatic compound with significant potential in various fields of chemistry and materials science. This molecule, characterized by its unique structure, has garnered attention due to its versatile applications and promising properties. Recent advancements in synthetic methodologies and computational modeling have further elucidated its structural attributes and functional capabilities, making it a subject of interest for researchers worldwide.

Pyrazoles, as a class of compounds, are known for their stability and reactivity, often serving as building blocks in organic synthesis. The cyclopentyl group attached to the pyrazole ring introduces additional steric effects and electronic properties, enhancing the compound's versatility. Similarly, the methyl substituent contributes to the molecule's hydrophobicity and reactivity, making it suitable for a wide range of applications.

Recent studies have explored the use of 1-cyclopentyl-3-methyl-1H-pyrazole in drug discovery, where its unique structure allows for interactions with various biological targets. For instance, research has highlighted its potential as a modulator of G-protein coupled receptors (GPCRs), a class of proteins critical in cellular signaling. This finding underscores its role in the development of novel therapeutic agents targeting conditions such as inflammation, pain, and neurodegenerative diseases.

In addition to its biological applications, CAS No. 1170199-10-6 has shown promise in materials science. Its ability to form stable coordination complexes with transition metals has led to investigations into its use as a ligand in catalysis. Recent experiments have demonstrated its efficiency in promoting selective oxidation reactions, a critical process in organic synthesis. This property positions it as a valuable tool in green chemistry initiatives aimed at sustainable chemical production.

The synthesis of 1-cyclopentyl-3-methyl-1H-pyrazole has also been optimized through innovative approaches. Traditional methods involving multi-step reactions have been streamlined using modern techniques such as microwave-assisted synthesis and continuous flow chemistry. These advancements not only enhance the yield but also reduce the environmental footprint of production processes.

Furthermore, computational studies utilizing density functional theory (DFT) have provided insights into the electronic structure and reactivity of CAS No. 1170199-10-6. These studies reveal that the compound exhibits favorable electronic properties for applications in optoelectronics, particularly in organic light-emitting diodes (OLEDs). Its ability to emit light upon excitation makes it a candidate for next-generation display technologies.

Despite its numerous advantages, the practical implementation of 1-cyclopentyl-3-methyl-1H-pyrazole requires careful consideration of its stability under various conditions. Recent thermal analysis has shown that the compound maintains structural integrity under moderate heating, making it suitable for high-throughput manufacturing processes.

In conclusion, CAS No. 1170199-10-6, or 1-cyclopentyl-3-methyl-pyrazole, represents a versatile compound with diverse applications across multiple disciplines. Its unique structure, enhanced by substituent effects, positions it as a valuable asset in both academic research and industrial development.